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An In-depth Technical Guide on the Chemical Structure and Properties of Artemisitene

Introduction
Artemisitene, also known as dehydroartemisinin, is a natural derivative of artemisinin, a

compound renowned for its potent antimalarial properties.[1] Artemisinin and its derivatives are

sesquiterpene lactones characterized by a unique endoperoxide bridge, which is crucial for

their biological activity.[2] This guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological activities of Artemisitene, intended for

researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Artemisitene is an oxidized form of Artemisinin.[1] Its chemical structure is complex, featuring

a tetracyclic framework that includes a 1,2,4-trioxane ring system. This endoperoxide bridge is

a key structural feature responsible for its biological activity.[2]

Table 1: Chemical Identifiers of Artemisitene
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Identifier Value

IUPAC Name

(1R,4S,5R,8S,12S,13R)-1,5-dimethyl-9-

methylidene-11,14,15,16-

tetraoxatetracyclo[10.3.1.0(4,13).0(8,13)]hexade

can-10-one[3]

Systematic Name

3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-

BENZODIOXEPIN-10(3H)-ONE, OCTAHYDRO-

3,6-DIMETHYL-9-METHYLENE-,

(3R,5AS,6R,8AS,12S,12AR)-[4]

Molecular Formula C15H20O5[1][4][5]

CAS Number 101020-89-7[1][3]

SMILES

C[C@@H]1CC[C@@]2([H])C(=C)C(=O)O[C@

@]3([H])[C@]42[C@@]1([H])CC--INVALID-

LINK--(O3)OO4.[4]

InChI

InChI=1S/C15H20O5/c1-8-4-5-11-9(2)12(16)17-

13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8,10-

11,13H,2,4-

7H2,1,3H3/t8-,10+,11+,13-,14-,15-/m1/s1[4]

InChIKey IGEBZMMCKFUABB-KPHNHPKPSA-N[4]

Artemisitene possesses a defined stereochemistry with six stereocenters, which is critical for

its biological function.[4] The stereochemical configuration has been determined to be absolute.

[4] Studies on related artemisinin derivatives have shown that stereochemistry is a crucial

factor for their cytotoxic effects.[6]

Physicochemical Properties
The physical and chemical properties of Artemisitene are summarized in the table below.

These properties are essential for its formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Artemisitene
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Property Value

Molecular Weight 280.32 g/mol [1][4][5]

Appearance Solid powder[1]

Melting Point 165.0-165.1°C[7]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[8] Estimated water

solubility is 59.65 mg/L @ 25 °C.[9]

Purity >98%[1]

Biological Activity and Signaling Pathways
Artemisitene exhibits significant biological activity, primarily as an antimalarial and anticancer

agent.[1]

Antimalarial Activity
The antimalarial action of artemisinin and its derivatives is attributed to the endoperoxide

bridge.[2] Inside the malaria parasite, the iron(II) from heme cleaves this bridge, generating

reactive oxygen species (ROS) and other free radicals.[10] These highly reactive species then

damage parasite proteins and other vital biomolecules, leading to parasite death.[10][11]

Anticancer Activity
Artemisitene has demonstrated selective cytotoxicity against various human cancer cells while

showing minimal effect on normal cells.[1] Its anticancer mechanism is multifaceted and

involves several signaling pathways:

Induction of DNA Damage: Artemisitene can suppress tumorigenesis by inducing DNA

double-stranded breaks. This is achieved by deregulating the c-Myc-topoisomerase pathway.

[1]

Apoptosis Induction: It selectively induces apoptosis (programmed cell death) in cancer cells.

[1]
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c-Myc Destabilization: Artemisitene promotes the ubiquitination of the oncoprotein c-Myc by

inducing the E3 ligase NEDD4, leading to c-Myc destabilization.[1]

Nrf2 Pathway Activation: It can activate the Nrf2-dependent antioxidant pathway, which has a

cytoprotective role in certain contexts.[1]

Ferroptosis Induction: Artemisinin and its derivatives can induce ferroptosis, a form of iron-

dependent cell death, through the accumulation of lipid peroxides and iron.[12]

The diagram below illustrates a simplified overview of the signaling pathways involved in the

anticancer effects of artemisinin derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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